Cas no 2228751-96-8 (2,2-diethoxyethyl sulfamate)

• Product Name: 2,2-diethoxyethyl sulfamate
• CAS No: 2228751-96-8
• MF: C₆H₁₅NO₅S
• MW: 213.252001047134
• CID: 5965736
• PubChem ID: 165717494
• Update Time: 2025-11-05

2,2-diethoxyethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2,2-diethoxyethyl sulfamate
• EN300-1737639
• 2228751-96-8

• Inchi： 1S/C6H15NO5S/c1-3-10-6(11-4-2)5-12-13(7,8)9/h6H,3-5H2,1-2H3,(H2,7,8,9)
• InChI Key： BJSWQRLCXLUUOJ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC(OCC)OCC

Computed Properties

• Exact Mass: 213.06709375g/mol
• Monoisotopic Mass: 213.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 96.2Ų

Additional information on 2,2-diethoxyethyl sulfamate

Introduction to 2,2-Diethoxyethyl Sulfamate (CAS No. 2228751-96-8)

2,2-Diethoxyethyl sulfamate, also known by its CAS registry number CAS No. 2228751-96-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of sulfamates, which are widely studied for their role in chemical synthesis and as intermediates in the pharmaceutical industry.

The molecular structure of 2,2-diethoxyethyl sulfamate consists of a central sulfur atom bonded to an oxygen atom and two ethoxy groups attached to a methyl group. This configuration imparts the compound with distinct chemical reactivity and stability. Recent studies have highlighted its potential as a versatile building block in organic synthesis, particularly in the development of bioactive molecules.

One of the most promising applications of 2,2-diethoxyethyl sulfamate lies in its use as an intermediate in the synthesis of sulfonamides, which are widely used in pharmaceuticals. Researchers have demonstrated that this compound can undergo various transformations, including nucleophilic substitutions and additions, to yield a range of biologically active compounds. For instance, it has been employed in the synthesis of inhibitors for certain enzymes, showcasing its potential in drug discovery.

In addition to its role in pharmaceuticals, 2,2-diethoxyethyl sulfamate has also been explored for its applications in agrochemicals. Recent studies have indicated that derivatives of this compound exhibit potent pesticidal activity against various agricultural pests. This finding has sparked interest among scientists and industry professionals who are seeking environmentally friendly alternatives to conventional pesticides.

The synthesis of 2,2-diethoxyethyl sulfamate typically involves multi-step reactions starting from readily available starting materials. Researchers have optimized reaction conditions to enhance yield and purity, making it more accessible for large-scale production. The compound's stability under various reaction conditions further adds to its appeal as a valuable intermediate.

From an environmental standpoint, understanding the fate and behavior of 2,2-diethoxyethyl sulfamate is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This characteristic aligns with current global efforts to develop sustainable chemical processes that minimize environmental footprint.

In conclusion, 2,2-diethoxyethyl sulfamate, with its unique chemical properties and diverse applications, continues to be a focal point for researchers across multiple disciplines. As advancements in synthetic methodologies and material characterization techniques unfold, it is anticipated that this compound will pave the way for innovative solutions in pharmaceuticals, agrochemicals, and beyond.